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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Butoxy-1-propanol, a propylene glycol ether, is a versatile and effective solvent for a wide
range of applications, most notably in the coatings industry.[1][2] It is recognized for its
excellent solvency for various resins, making it a valuable component in the formulation of
paints, coatings, and cleaning agents.[2][3][4] This document provides detailed application
notes and protocols for the use of 3-Butoxy-1-propanol in coating formulations, with a focus
on its role as a coalescing agent and its impact on coating performance. It is often considered a
safer alternative to ethylene glycol ethers.[3][5]

Physicochemical Properties

3-Butoxy-1-propanol is a colorless liquid with a mild, ether-like odor.[2][3] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference

n-Butoxypropanol, Propylene

Synonyms glycol mono-n-butyl ether, [6]
Dowanol 37B
CAS Number 10215-33-5 [2][6]
Molecular Formula C7H1602 [2][6]
Molecular Weight 132.20 g/mol [2][6]
Boiling Point 170.1 °C [6]
Flash Point 58.9 °C [6]
Density 0.893 g/cm? [6]
Solubility in Water Moderately soluble [3]

Role in Coating Formulations

In coating formulations, 3-Butoxy-1-propanol primarily functions as a coalescing agent and a
solvent.[3][5] Its moderate evaporation rate and strong solvency for a variety of resins,
including acrylic, styrene-acrylic, and polyvinylacetate resins, make it highly effective in water-
based latex paints.[3][4]

The primary functions of 3-Butoxy-1-propanol in coatings include:

o Improved Film Formation: As a coalescing agent, it facilitates the formation of a continuous
and uniform film as the coating dries.[4][5]

 Viscosity Reduction: It helps to lower the viscosity of the coating, which is crucial for
achieving a smooth application.

o Enhanced Flow and Leveling: By modifying the rheological properties of the paint, it
improves the flow and leveling, resulting in a smoother final appearance.

¢ Increased Open Time: Its moderate evaporation rate can extend the wet edge time, allowing
for better workability during application.
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lllustrative Performance Data

Disclaimer: The following tables present hypothetical data for illustrative purposes to
demonstrate the potential effects of 3-Butoxy-1-propanol on coating properties. Actual results
will vary depending on the specific coating formulation, substrate, and application conditions.

Table 1: Effect of 3-Butoxy-1-propanol Concentration on Viscosity and Drying Time of an
Acrylic Latex Paint

Concentration of 3- . .
. . Set-to-Touch Time Dry-Through Time
Butoxy-1-propanol  Viscosity (KU)

(Wi%) (minutes) (hours)
0

0 95 25 4

2 90 30 4.5

4 85 35 5

6 80 40 55

Table 2: Influence of 3-Butoxy-1-propanol on Gloss and Adhesion of a Styrene-Acrylic
Coating

Concentration of 3-Butoxy-

1-propanol (wt%) 60° Gloss (GU) Adhesion (ASTM D3359)
0 & 4B
2 80 5B
4 85 5B
6 82 5B

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
3-Butoxy-1-propanol in coating formulations.
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Viscosity Measurement

Objective: To determine the effect of 3-Butoxy-1-propanol on the viscosity of a coating
formulation.

Apparatus: Stormer viscometer (or other suitable viscometer).
Procedure:

e Prepare a series of coating formulations with varying concentrations of 3-Butoxy-1-
propanol (e.g., 0%, 2%, 4%, 6% by weight).

e Ensure each formulation is thoroughly mixed and allowed to equilibrate to a constant
temperature (typically 25 °C).

o Calibrate the viscometer according to the manufacturer's instructions.
o Measure the viscosity of each formulation in Krebs Units (KU).

» Record the results and analyze the trend of viscosity change with increasing solvent
concentration.

Drying Time Determination

Objective: To evaluate the influence of 3-Butoxy-1-propanol on the drying time of a coating.
Apparatus: Drying time recorder, applicator bar.
Procedure:

o Apply a uniform film of each coating formulation onto a clean, flat substrate (e.g., glass
panel) using an applicator bar of a specified thickness.

o Immediately place the coated panels on the drying time recorder.
» Start the recorder, which will move a stylus across the film at a constant speed.

 After the test duration, examine the tracks left by the stylus to determine the different stages
of drying:
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o Set-to-touch time: The point at which the stylus no longer leaves a continuous track.

o Dry-through time: The point at which the stylus no longer leaves any visible mark on the
coating surface.

e Record the time for each drying stage for each formulation.

Gloss Measurement

Objective: To assess the effect of 3-Butoxy-1-propanol on the specular gloss of a dried
coating film.

Apparatus: Glossmeter (e.g., 60° geometry).

Procedure:

Apply the coating formulations to smooth, non-porous panels and allow them to cure
completely under controlled conditions (e.g., 24 hours at 25 °C and 50% relative humidity).

o Calibrate the glossmeter using the supplied standards.

o Measure the gloss of each coated panel at multiple locations to ensure an average and
representative reading.

e Record the gloss values in Gloss Units (GU).

Adhesion Testing (Cross-Hatch Method - ASTM D3359)

Objective: To determine the adhesion of the coating to the substrate.
Apparatus: Cross-hatch cutting tool, pressure-sensitive tape.
Procedure:

e Ensure the coated panels are fully cured.

» Using the cross-hatch cutting tool, make a series of parallel cuts through the coating to the
substrate.
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» Make a second series of cuts perpendicular to the first, creating a grid pattern.
e Brush the area gently to remove any loose flakes of coating.

o Apply a strip of pressure-sensitive tape firmly over the grid.

o Rapidly pull the tape off at a 180° angle.

o Examine the grid area and classify the adhesion according to the ASTM D3359 scale (5B =
no detachment, 0B = more than 65% detachment).

Visualization of Workflows

The following diagrams illustrate the logical workflow for incorporating and evaluating 3-
Butoxy-1-propanol in a coating formulation.
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Caption: Experimental workflow for evaluating 3-Butoxy-1-propanol in coatings.
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Caption: Logical relationship of 3-Butoxy-1-propanol's functions and effects.

Safety and Handling

3-Butoxy-1-propanol is a combustible liquid and should be handled with appropriate safety
precautions.

o Ventilation: Use in a well-ventilated area to avoid inhalation of vapors.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and appropriate
protective clothing.

o Storage: Store in a cool, dry, well-ventilated area away from sources of ignition. Keep
containers tightly closed.

o Spills: In case of a spill, absorb with an inert material and dispose of in accordance with local
regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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